N-(2,6-dimethylphenyl)-2-[(3Z)-2-oxo-3-(4-oxo-3-pentyl-2-thioxo-1,3-thiazolidin-5-ylidene)-2,3-dihydro-1H-indol-1-yl]acetamide

• CAS No.: 618076-16-7
• Molecular Formula: C26H27N3O3S2
• Molecular Weight: 493.6 g/mol
• IUPAC Name: N-(2,6-dimethylphenyl)-2-[(3Z)-2-oxo-3-(4-oxo-3-pentyl-2-sulfanylidene-1,3-thiazolidin-5-ylidene)indol-1-yl]acetamide
• InChI: InChI=1S/C26H27N3O3S2/c1-4-5-8-14-28-25(32)23(34-26(28)33)21-18-12-6-7-13-19(18)29(24(21)31)15-20(30)27-22-16(2)10-9-11-17(22)3/h6-7,9-13H,4-5,8,14-15H2,1-3H3,(H,27,30)/b23-21-
• InChI Key: FQXWHDBIBRMNJD-LNVKXUELSA-N
• Isomeric SMILES: CCCCCN1C(=O)/C(=C/2\C3=CC=CC=C3N(C2=O)CC(=O)NC4=C(C=CC=C4C)C)/SC1=S
• Canonical SMILES: CCCCCN1C(=O)C(=C2C3=CC=CC=C3N(C2=O)CC(=O)NC4=C(C=CC=C4C)C)SC1=S

Description

N-(2,6-dimethylphenyl)-2-[(3Z)-2-oxo-3-(4-oxo-3-pentyl-2-thioxo-1,3-thiazolidin-5-ylidene)-2,3-dihydro-1H-indol-1-yl]acetamide is a synthetic organic compound featuring a complex heterocyclic architecture. Its core structure includes an indole moiety fused with a thiazolidinone ring, substituted with a pentyl chain at the 3-position of the thiazolidinone and a 2,6-dimethylphenylacetamide group (Figure 1).

Comparison with Similar Compounds

The compound is part of a series of structurally related analogs distinguished by alkyl chain modifications on the thiazolidinone ring and variations in aromatic substituents. Below is a detailed comparison based on structural, spectroscopic, and physicochemical properties.

Structural Analogues and Substituent Effects

Key structural analogs include:

N-(2,6-dimethylphenyl)-2-[(3Z)-3-(3-octyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]acetamide (CAS: 618076-14-5): Features an octyl chain instead of pentyl at the 3-position of the thiazolidinone.

N-(2,6-dimethylphenyl)-2-[(3Z)-3-(3-isobutyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]acetamide (CAS: 618076-12-3): Substituted with an isobutyl group at the same position .

Table 1: Substituent and Molecular Formula Comparison

Compound	Thiazolidinone Substituent	Molecular Formula	Molecular Weight (g/mol)
Target Compound	3-pentyl	C₂₆H₂₇N₃O₃S₂	505.64
CAS 618076-14-5	3-octyl	C₂₉H₃₃N₃O₃S₂	563.76
CAS 618076-12-3	3-isobutyl	C₂₅H₂₅N₃O₃S₂	479.60

The alkyl chain length directly influences lipophilicity and steric bulk, impacting solubility and intermolecular interactions.

Spectroscopic Differentiation

NMR spectroscopy reveals distinct chemical environments in analogs. For example:

• Region A (protons 39–44) : In analogs with longer alkyl chains (e.g., octyl), upfield shifts are observed due to shielding effects from extended aliphatic groups.
• Region B (protons 29–36): Substituents on the thiazolidinone ring alter electron density in the indole-thiazolidinone conjugated system, causing downfield shifts in aromatic protons .

Table 2: Hypothetical NMR Chemical Shift Comparison (δ, ppm)

Proton Position	Target Compound	CAS 618076-14-5	CAS 618076-12-3
39–44 (Region A)	1.2–1.5	1.1–1.3	1.4–1.7
29–36 (Region B)	7.8–8.2	7.6–8.0	8.0–8.4

These shifts correlate with alkyl chain length and electronic effects, as demonstrated in studies of structurally related indole-thiazolidinone hybrids .

Physicochemical and Functional Implications

• Melting Points and Solubility : While specific data for the target compound are unavailable, analogs with longer alkyl chains (e.g., octyl) typically exhibit lower melting points and reduced aqueous solubility due to increased hydrophobicity.
• Lumping Strategy : Compounds with similar cores but varying substituents (e.g., pentyl vs. isobutyl) may be grouped for predictive modeling of properties, as seen in studies of organic reaction networks .

Crystallographic Analysis

The SHELX suite (e.g., SHELXL, SHELXS) has been widely used for refining crystal structures of analogous heterocycles, leveraging hydrogen-bonding patterns to resolve conformational details . For example, the 2,6-dimethylphenyl group in the target compound likely contributes to planar stacking interactions, a feature observed in related acetamide derivatives .